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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

artifacts encountered during ¹⁸F-FECNT PET/CT imaging experiments.

Troubleshooting Guides
This section provides a systematic approach to identifying and mitigating common artifacts in

¹⁸F-FECNT PET/CT imaging. The guides are categorized by the source of the artifact.

Patient-Related Artifacts
Patient-related artifacts are a common source of image degradation. Careful patient

preparation and monitoring are crucial for high-quality imaging.

Issue: Motion Artifacts

Question: My ¹⁸F-FECNT PET/CT images of the brain appear blurry, or there is a

misalignment between the PET and CT data, particularly in the striatal region. What could be

the cause and how can I fix it?

Answer: This is likely due to patient motion during the long PET acquisition time. ¹⁸F-FECNT
imaging is particularly sensitive to motion artifacts in the striatum due to the high tracer

uptake in this region.

Immediate Action:
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Review the raw imaging data (sinograms or list-mode data) if available, to identify the

timing and extent of the motion.

If the motion is significant and occurred during a specific part of the scan, you may be

able to exclude the corrupted data and reconstruct a shorter, motion-free scan, although

this will increase image noise.

Post-acquisition motion correction software can be used to realign the PET data.[1][2][3]

[4]

Preventative Measures:

Patient Communication: Clearly instruct the patient on the importance of remaining still

throughout the scan.

Immobilization: Use head holders, foam pads, or thermoplastic masks to comfortably

secure the patient's head.[5]

Comfort: Ensure the patient is in a comfortable position before starting the scan to

minimize fidgeting.

Scan Duration: Optimize the scan protocol to acquire the necessary data in the shortest

possible time without compromising image quality.

Issue: Respiratory Motion Artifacts

Question: I observe blurring and misregistration at the base of the lungs and the upper

abdomen in my whole-body ¹⁸F-FECNT PET/CT scans. What is the cause and how can I

prevent this?

Answer: This is typically caused by respiratory motion, leading to a mismatch between the

CT scan (often acquired during a single breath-hold) and the PET scan (acquired over

several minutes of free breathing).[5]

Immediate Action:

Visually inspect the fused PET/CT images for clear misalignments.
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Reviewing the non-attenuation-corrected (NAC) PET images can help determine if high

uptake in a misaligned region is a true finding or an artifact.

Preventative Measures:

Breathing Instructions: Instruct the patient to breathe shallowly and consistently during

the scan.[6]

Respiratory Gating: If available, use respiratory gating techniques to acquire data only

during specific phases of the breathing cycle.[5] This can significantly reduce motion

artifacts but may increase the total scan time.

Instrument-Related Artifacts
These artifacts originate from the PET/CT scanner itself or the interaction of the patient with the

scanner hardware.

Issue: Attenuation Correction Artifacts from Metallic Implants

Question: There are bright spots (hot spots) or dark areas (cold spots) in my ¹⁸F-FECNT PET

images located near a patient's dental fillings or other metallic implants. Are these real?

Answer: These are likely artifacts caused by the metallic implants. The high density of the

metal causes severe streaking on the CT image, which is then used for attenuation

correction of the PET data. This can lead to an over- or under-correction of the PET signal,

creating false hot or cold spots.[7]

Immediate Action:

Carefully compare the PET image with the corresponding CT image to see if the

artifactual uptake aligns with streak artifacts from the metal.

Always review the non-attenuation-corrected (NAC) PET images. True tracer uptake will

be present on both corrected and uncorrected images, whereas attenuation correction

artifacts will not be present on the NAC images.[8]

Preventative Measures:
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Patient Screening: Ask patients to remove any removable metallic objects before the

scan.

Metal Artifact Reduction (MAR) Software: If your CT scanner has MAR software, utilize

it to reduce the streaking artifacts on the CT images before they are used for

attenuation correction.[9]

Issue: Truncation Artifacts

Question: The edges of my PET images appear artificially bright or dark, especially when

imaging larger patients or when the patient's arms are down. What is causing this?

Answer: This is a truncation artifact. It occurs when a part of the patient's body is outside the

CT field-of-view (FOV) but inside the larger PET FOV. The missing CT data leads to incorrect

attenuation correction at the edges of the image.[5]

Immediate Action:

Recognize the characteristic rim of artificially high or low uptake at the periphery of the

image.

Be cautious when interpreting findings in the truncated regions.

Preventative Measures:

Patient Positioning: Position the patient carefully in the center of the scanner's FOV.

Arm Position: Whenever possible for the specific study, have the patient raise their arms

above their head to keep them out of the transverse FOV.[5]

Extended FOV Reconstruction: Some modern scanners have algorithms to estimate the

CT data for the truncated parts of the body.

Radiotracer-Specific Considerations for ¹⁸F-FECNT
While many artifacts are common to all PET/CT imaging, the biodistribution of ¹⁸F-FECNT
warrants special attention.
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Issue: Potential for Motion Artifacts in High-Uptake Regions

Question: Are there any specific regions I should be particularly concerned about for motion

artifacts with ¹⁸F-FECNT?

Answer: Yes. ¹⁸F-FECNT is a dopamine transporter (DAT) ligand with high specific uptake in

the striatum (caudate and putamen) of the brain. Any patient motion, even slight, can cause

significant blurring and misquantification in these small, high-contrast structures. Therefore,

minimizing head motion is paramount for accurate ¹⁸F-FECNT brain imaging.

Preventative Measures:

Emphasize the use of head immobilization devices as mentioned in the patient-related

motion artifact section.

Consider shorter frame durations in dynamic acquisitions to better isolate and correct

for motion between frames.

Quantitative Data Summary
While specific quantitative data on the impact of artifacts on ¹⁸F-FECNT imaging is limited in

the literature, the following table summarizes the general effects of common artifacts on PET

quantification, which are applicable to ¹⁸F-FECNT studies.
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Artifact Type
Effect on Standardized
Uptake Value (SUV)

Key Considerations for
¹⁸F-FECNT

Patient Motion

Generally leads to

underestimation of SUVmax in

small, high-uptake regions due

to blurring. Can also cause

misregistration leading to

inaccurate SUV measurements

in adjacent structures.

Critical for accurate

quantification in the striatum.

Respiratory Motion

Blurring of lesions in the chest

and upper abdomen, leading

to an underestimation of

SUVmax.

Less critical for dedicated brain

imaging, but relevant for

whole-body biodistribution

studies.

Metallic Implants

Can cause significant

overestimation (hot spots) or

underestimation (cold spots) of

SUV depending on the location

and the nature of the CT

artifact.

Relevant for brain imaging in

patients with dental implants or

other cranial hardware.

Truncation

Can lead to an artificial rim of

high SUV at the edge of the

FOV and underestimation of

SUV in the truncated regions.

Important for whole-body

studies and ensuring the entire

head is within the CT FOV for

brain scans.

Incorrect Attenuation

Correction

Can lead to widespread,

systematic errors in SUV

quantification.

Proper CT calibration and

patient positioning are

essential for accurate SUV

measurements.

Experimental Protocols
Protocol for Minimizing Motion Artifacts in ¹⁸F-FECNT
Brain PET/CT

Patient Preparation:
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Clearly explain the imaging procedure to the patient, emphasizing the need to remain still.

Ensure the patient is comfortable before starting the scan.

Administer a mild sedative if clinically appropriate and permissible by the study protocol, in

cases of significant anxiety or movement disorders.

Patient Positioning and Immobilization:

Position the patient's head in a comfortable, neutral position within a dedicated head

holder.

Use foam padding to fill any gaps between the head and the holder to restrict movement.

For studies requiring high precision, consider the use of a thermoplastic mask.

Image Acquisition:

Perform a scout scan to ensure the entire brain is within the planned scan range.

Acquire the low-dose CT for attenuation correction.

Begin the PET acquisition as per the study protocol.

If performing a dynamic scan, use shorter time frames (e.g., 1-2 minutes) to allow for

frame-by-frame motion correction during post-processing.

Image Reconstruction and Analysis:

Visually inspect the reconstructed images for any signs of motion.

If motion is suspected, apply a validated motion correction algorithm. This typically

involves registering each PET frame to a reference frame (e.g., the first frame or a sum of

early frames).

Compare the quantitative values (e.g., striatal SUV) before and after motion correction to

assess the impact of the correction.
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Visualizations
Logical Workflow for Troubleshooting PET/CT Artifacts

Troubleshooting Workflow for ¹⁸F-FECNT PET/CT Artifacts

Image Quality Issue Identified

Identify Artifact Type

Motion/Misregistration

Blurring, Misalignment

Attenuation Correction Artifact

Hot/Cold Spots near High-Density Objects

Other (e.g., Truncation)

Edge Artifacts

Compare PET and CT images

Review Non-Attenuation Corrected (NAC) Images

Apply Post-Processing Correction (e.g., Motion Correction)

If possible/applicable

Document Artifact and Report with Caution

If correction not possible

Consider Re-acquisition with Preventative Measures

For future studies
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Click to download full resolution via product page

Caption: A logical workflow for identifying and addressing artifacts in ¹⁸F-FECNT PET/CT

imaging.

Frequently Asked Questions (FAQs)
Q1: What are the most common artifacts I should be aware of when performing ¹⁸F-FECNT
PET/CT imaging?

A1: The most common artifacts are patient motion, metal-induced attenuation correction

artifacts (especially from dental work in brain imaging), and respiratory motion artifacts in

whole-body scans.[5][7] Given that ¹⁸F-FECNT is primarily used for brain imaging, patient

motion is the most critical artifact to control.

Q2: How can I differentiate between true tracer uptake and an artifact?

A2: A key step is to always review the non-attenuation-corrected (NAC) PET images alongside

the attenuation-corrected (AC) images and the CT scan. True biological uptake will be visible

on both NAC and AC images, whereas artifacts caused by attenuation correction (e.g., from

metal) will be absent or look different on the NAC images.[8] Misalignment between the PET

and CT data is also a strong indicator of a motion-related artifact.

Q3: Are there specific patient preparation instructions for ¹⁸F-FECNT imaging to prevent

artifacts?

A3: Yes. In addition to standard PET/CT preparation (e.g., fasting is not typically required for

DAT imaging), specific considerations for ¹⁸F-FECNT and other dopamine transporter ligands

include:

Medication Review: Certain medications can interfere with dopamine transporter binding. It is

crucial to review the patient's current medications. Drugs like cocaine, amphetamines, and

methylphenidate are high-affinity DAT blockers and should be discontinued for an

appropriate period before the scan.[10][11] Other medications may also have an effect and

should be reviewed by a clinician.[10][12]
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Caffeine and Diet: For some dopamine-related tracers, avoiding caffeine and certain foods

like bananas and nuts for 24 hours prior to the scan may be recommended.[13] Always

follow your specific imaging protocol.

Patient Comfort and Stillness: As with any brain PET scan, ensuring the patient is

comfortable and understands the need to remain still is critical to prevent motion artifacts.

Q4: My patient has a metallic dental implant. Can I still perform a reliable ¹⁸F-FECNT PET/CT

brain scan?

A4: Yes, but with caution. The implant will likely cause streak artifacts on the CT scan, which

can lead to inaccuracies in the attenuation-corrected PET data in that region.

Correction: Use Metal Artifact Reduction (MAR) software during CT reconstruction if

available.

Verification: Carefully inspect the NAC PET images to confirm that any apparent uptake near

the implant is not an artifact.

Interpretation: When reporting results, note the presence of the implant and the potential for

artifact, especially if it is near a region of interest like the striatum.

Q5: What is the impact of patient motion on the quantification of ¹⁸F-FECNT uptake in the

brain?

A5: Patient motion, particularly head movement, will cause blurring of the PET images. This

leads to a partial volume effect, where the measured radioactivity concentration from a small

structure like the striatum is underestimated. This can significantly impact the accuracy of

quantitative measures such as the Standardized Uptake Value (SUV) and binding potential,

potentially leading to an incorrect assessment of dopamine transporter density. Motion

correction is therefore highly recommended for quantitative ¹⁸F-FECNT studies.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12738884?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12738884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

